Acetone semicarbazone
Overview
Description
Acetone semicarbazone is a chemical compound with the molecular formula C4H9N3O . It is used as a starting material to synthesize Isazophos, which is a pesticide . It is also an intermediate used in the production of the drug furantin .
Synthesis Analysis
A new approach for the synthesis of pyrazole derivatives involves reacting 4-nitrosemicarbazide with acetylacetone . Additional studies were done on the reaction of acetylacetone with semicarbazide and its derivatives . Another synthesis method involves the preparation of acetone semicarbazone, its N2-alkylation in the presence of sodium hydride, and hydrolysis under mild conditions .Molecular Structure Analysis
The Acetone semicarbazone molecule contains a total of 16 bonds. There are 7 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, 1 urea (-thio) derivative, and 1 hydrazone .Chemical Reactions Analysis
The reaction of acetylacetone with semicarbazide and its derivatives results in monocyclic 3,5-dimethyl-N-nitropyrazole-1-carboxamide, monocyclic 5-hydroxy-3,5-dimethyl-2-pyrazoline, and bicyclic bis(3,5-dimethylpyrazole-1-carbonyl)hydrazine . Conditions for the formation of acetone semicarbazone were identified .Physical And Chemical Properties Analysis
Acetone semicarbazone appears as a white powder . It has a melting point of 188-190°C . It is slightly soluble in water, soluble in alcohol, ether, and hot water .Scientific Research Applications
Synthesis of Pyrazole Derivatives
Acetone semicarbazone can be used in the synthesis of pyrazole derivatives . This is achieved by reacting 4-nitrosemicarbazide with acetylacetone . Pyrazole derivatives are important because they possess diverse biological properties and are commonly used in pharmaceutical and medicinal chemistry .
Formation of Monocyclic Compounds
The reaction of acetylacetone with semicarbazone and its derivatives can result in the formation of monocyclic compounds such as 3,5-dimethyl-N-nitropyrazole-1-carboxamide and 5-hydroxy-3,5-dimethyl-2-pyrazoline . These compounds can be further studied for their potential applications.
Formation of Bicyclic Compounds
In addition to monocyclic compounds, the reaction of acetylacetone with semicarbazone can also lead to the formation of bicyclic compounds like bis(3,5-dimethylpyrazole-1-carbonyl)hydrazine . The structures of these resultant compounds can be validated by physicochemical analytical methods, including X-ray diffraction .
Biological Activity Screening
The newly obtained compounds from the reaction of acetylacetone with semicarbazone have been found to exhibit high biological activity . This makes them potential candidates for further biological and pharmacological studies.
Synthesis of 2-Alkylsemicarbazides
Acetone semicarbazone can be used in the synthesis of 2-alkylsemicarbazides . This is achieved through a process involving the preparation of acetone semicarbazone, its N2-alkylation in the presence of sodium hydride, and hydrolysis under mild conditions .
Preparation of Various Nitrogen-Containing Compounds
Acyclic semicarbazides, which can be synthesized from acetone semicarbazone, are versatile reagents commonly utilized for the preparation of various acyclic and heterocyclic nitrogen-containing compounds . These include semicarbazones, azapeptides, hydantoines, pyrazoles, 1,2,4-triazoles, 1,2,4-triazines, 1,2,4-triazepines, pyrimidines, 1,3,4-oxadiazoles, azamacrocycles, and more .
Synthesis of Bioactive Substances
Semicarbazides, which can be synthesized from acetone semicarbazone, are also used for the synthesis of various semicarbazide-containing substances with remarkable biological properties . These include analogs of antimicrobial nitrofurazone and nitrofurantoin, selective peroxisome proliferator-activated receptor hPPARα agonist, inhibitors of MALT1 protease, azapeptide activators of apoptosis mediated by caspase-9 in cancer cells, and more .
Lipophilic Hydrophilic Properties
A correlation has been found between the lipophilic hydrophilic properties of semicarbazone and its trypanocidal activity . This suggests that acetone semicarbazone could potentially be used in the development of new trypanocidal drugs .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Acetone semicarbazone primarily targets the lysosomal cysteine protease, cathepsin B . Cathepsin B is an intracellular lysosomal cysteine protease that plays multiple roles in physiological and pathological processes, including intracellular protein turnover, antigen processing, proenzyme activation, hormone maturation, and epidermal homeostasis . Overexpression of cathepsin B has been observed in various malignancies, making it a potential target for therapeutic interventions .
Mode of Action
Acetone semicarbazone interacts with cathepsin B, inhibiting its activity . The compound acts as a competitive inhibitor to cathepsin B . The results of docking experiments show a decrease in energy after ligand–enzyme active site interaction, supporting the designed compounds as inhibitors to cathepsin B .
Biochemical Pathways
Cathepsin B is involved in diverse functions ranging from the generation of antigenic peptides to the turnover of misfolded proteins . Therefore, inhibition of cathepsin B by acetone semicarbazone could potentially impact these processes.
Result of Action
The primary result of acetone semicarbazone’s action is the inhibition of cathepsin B activity . This could potentially lead to alterations in the physiological and pathological processes in which cathepsin B is involved, including protein turnover, antigen processing, and hormone maturation . .
properties
IUPAC Name |
(propan-2-ylideneamino)urea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N3O/c1-3(2)6-7-4(5)8/h1-2H3,(H3,5,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQDAJGNZGNZGCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9059383 |
Source
|
| Record name | 2-(1-Methylethylidene)hydrazinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9059383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Acetone semicarbazone | |
CAS RN |
110-20-3 |
Source
|
| Record name | 2-(1-Methylethylidene)hydrazinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=110-20-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetone semicarbazone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000110203 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Acetone semicarbazone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=456 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Hydrazinecarboxamide, 2-(1-methylethylidene)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-(1-Methylethylidene)hydrazinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9059383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Acetone semicarbazone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.407 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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